Methyl 3-hydroxy-2-naphthoate
Overview
Description
Methyl 3-hydroxy-2-naphthoate is a chemical compound with the linear formula HOC10H6CO2CH3 . It has a molecular weight of 202.21 .
Synthesis Analysis
Methyl 3-hydroxy-2-naphthoate can be synthesized by reacting 3-hydroxy-2-naphthoic acid with methanol in sulfuric acid . The reaction mixture is left to reflux overnight with stirring .Molecular Structure Analysis
The molecular structure of Methyl 3-hydroxy-2-naphthoate consists of a naphthalene ring with a hydroxyl group at the 3rd position and a methyl ester group at the 2nd position .Chemical Reactions Analysis
Methyl 3-hydroxy-2-naphthoate undergoes asymmetric oxidative coupling using mono-N-alkylated octahydrobinaphthyl-2,2’-diamine chiral ligands .Physical And Chemical Properties Analysis
Methyl 3-hydroxy-2-naphthoate has a boiling point of 205-207 °C and a melting point of 73-75 °C . Its density is approximately 1.1868 g/cm³ .Scientific Research Applications
Asymmetric Oxidative Coupling in Organic Synthesis
Methyl 3-hydroxy-2-naphthoate: is utilized in asymmetric oxidative coupling reactions. This process involves the use of mono-N-alkylated octahydrobinaphthyl-2,2′-diamine chiral ligands, which are crucial for the synthesis of enantiomerically pure compounds . Such reactions are fundamental in creating pharmaceuticals that require specific stereochemistry for their biological activity.
Extraction of Heavy Metals
In environmental chemistry, Methyl 3-hydroxy-2-naphthoate -based task-specific ionic liquids have been synthesized for the efficient extraction of heavy metals from aqueous solutions . These novel ionic liquids show promise as green alternatives due to their favorable environmental and physico-chemical properties, and they exhibit high selectivity toward heavy metal ions like Cu and Pb.
Photodecarbonylation Studies
The compound has been studied for its behavior under UV-induced photodecarbonylation. This reaction is significant in understanding the photochemical pathways of organic molecules and can lead to the formation of products like 2-phenoxynaphthalen-1-ol, which have potential applications in developing photoresponsive materials .
Biological and Medicinal Properties
Hydroxynaphthoate derivatives, including Methyl 3-hydroxy-2-naphthoate , have shown important biological and medicinal properties. For instance, similar compounds have demonstrated anti-inflammatory activity, and the parent naphthoic acid exhibits antibacterial action . This suggests potential applications in developing new therapeutic agents.
Infrared Spectroscopy and Conformational Analysis
The compound’s conformational stability and infrared spectrum have been a subject of research, providing insights into the intramolecular interactions and stability of various conformers. Such studies are essential for the design of molecules with desired physical and chemical properties .
Solid-Liquid Extraction Processes
Methyl 3-hydroxy-2-naphthoate: -based ionic liquids remain solid during extraction processes, leading to solid-liquid extraction methods. This characteristic is beneficial in separation techniques where liquid solvents might not be desirable or efficient .
Dual Fluorescence Emission Studies
The compound exhibits dual fluorescence emission, which is a valuable property in the field of fluorescence spectroscopy. Understanding the enolization and excited-state intramolecular proton transfer (ESIPT) processes upon excitation can lead to applications in sensing and imaging technologies .
Anti-Inflammatory Activity Research
Research has indicated that Methyl 3-hydroxy-2-naphthoate and its derivatives can inhibit the expression of inflammatory mediators such as iNOS and COX-2. This opens up avenues for its use in anti-inflammatory drug development and understanding the molecular mechanisms of inflammation .
Safety And Hazards
Methyl 3-hydroxy-2-naphthoate may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment such as dust masks, eyeshields, and gloves .
Relevant Papers One relevant paper discusses the use of 3-Hydroxy-2-Naphthoate-Based Ionic Liquids for an efficient extraction of heavy metals . The study investigates the applicability of three task-specific ionic liquids (ILs) as heavy metal extracting agents by contrasting extraction capabilities with algal toxicity .
properties
IUPAC Name |
methyl 3-hydroxynaphthalene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h2-7,13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVBECLPRBAATK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=CC=CC=C2C=C1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8061260 |
Source
|
| Record name | 2-Naphthalenecarboxylic acid, 3-hydroxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8061260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-hydroxy-2-naphthoate | |
CAS RN |
883-99-8 |
Source
|
| Record name | 2-Naphthalenecarboxylic acid, 3-hydroxy-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=883-99-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-hydroxy-2-naphthoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000883998 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 3-hydroxy-2-naphthoate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25175 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Naphthalenecarboxylic acid, 3-hydroxy-, methyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Naphthalenecarboxylic acid, 3-hydroxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8061260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-hydroxy-2-naphthoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.761 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYL 3-HYDROXY-2-NAPHTHOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QCA37S018N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main chemical reaction involving methyl 3-hydroxy-2-naphthoate discussed in these papers?
A1: The primary reaction discussed is the oxidative coupling of methyl 3-hydroxy-2-naphthoate. This reaction leads to the formation of (±) binaphthols [2, 3]. This is a significant transformation as binaphthyl compounds are important structural motifs found in various chiral ligands used in asymmetric synthesis.
Q2: Besides its role in oxidative coupling reactions, what other applications of methyl 3-hydroxy-2-naphthoate are mentioned?
A2: Methyl 3-hydroxy-2-naphthoate has been investigated for its potential in chemosensing applications [3]. The molecule possesses a structure similar to 1,4-dihydroxyanthracene-9,10-dione and 3-hydroxy-2-naphthoic acid, with ketone, hydroxyl, and carboxyl groups that can potentially bind to metal ions [3]. This characteristic allows methyl 3-hydroxy-2-naphthoate to act as a potential dye chemosensor for detecting specific metal ions through changes in its UV-Vis absorption and fluorescence properties upon metal binding [3].
Q3: Were there any limitations observed with the catalysts used in the oxidative coupling of methyl 3-hydroxy-2-naphthoate?
A3: Yes, the study exploring copper complexes of DPPP and HPPPC ligands noted some limitations [1]. While the modified tridentate ligand HPPPC, in combination with Cu(OTf)2 and an organic base, effectively catalyzed the oxidative coupling of 2-naphthol, it did not show the same effectiveness with methyl 3-hydroxy-2-naphthoate [1]. This suggests that the structural difference between 2-naphthol and its methyl ester derivative influences the catalytic activity, highlighting the importance of substrate specificity in catalyst design.
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